Cas no 1101205-40-6 (1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1101205-40-6
• MF: C₁₅H₁₂F₂N₂O₃S
• MW: 338.329189300537
• CID: 5471700
• PubChem ID: 44014807
• Update Time: 2025-05-21

1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-((2,4-difluorophenyl)sulfonyl)indoline-2-carboxamide
• F2863-0026
• 1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide
• SR-01000916903-1
• 1101205-40-6
• VU0502724-1
• 1-(2,4-difluorophenyl)sulfonyl-2,3-dihydroindole-2-carboxamide
• AKOS024472523
• SR-01000916903

• Inchi： 1S/C15H12F2N2O3S/c16-10-5-6-14(11(17)8-10)23(21,22)19-12-4-2-1-3-9(12)7-13(19)15(18)20/h1-6,8,13H,7H2,(H2,18,20)
• InChI Key： AGDDPCVIRMYWKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)F)(N1C2C=CC=CC=2CC1C(N)=O)(=O)=O

Computed Properties

• Exact Mass: 338.054
• Monoisotopic Mass: 338.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(2,4-Difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101205-40-6)

1-(2,4-Difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101205-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a 2,3-dihydro-1H-indole core, which is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The presence of difluorobenzenesulfonyl and carboxamide moieties further enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, researchers have explored the role of sulfonamide-based compounds in targeting enzymes and receptors involved in various diseases. The 1-(2,4-difluorobenzenesulfonyl) group, in particular, is known for its ability to modulate protein-protein interactions, a hot topic in modern drug design. This compound's potential applications align with current trends in precision medicine and targeted therapy, where molecules with high specificity are sought after. Its CAS No. 1101205-40-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

The synthesis of 1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide involves multi-step organic reactions, including sulfonylation and carboxamide formation. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. The compound's molecular stability and solubility profile have also been studied, as these factors influence its bioavailability and efficacy in biological systems. Such studies are often highlighted in ADME (Absorption, Distribution, Metabolism, and Excretion) research, a key focus area for pharmaceutical scientists.

From a commercial perspective, CAS No. 1101205-40-6 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its demand is driven by the growing interest in small-molecule inhibitors and proteomics, fields that rely heavily on structurally diverse compounds for screening and optimization. The compound's patent status and regulatory compliance are also frequently queried by stakeholders, reflecting the importance of intellectual property and safety in chemical innovation.

In conclusion, 1-(2,4-difluorobenzenesulfonyl)-2,3-dihydro-1H-indole-2-carboxamide represents a promising candidate for further investigation in drug development and biochemical research. Its structural features and potential applications align with contemporary scientific priorities, such as personalized medicine and enzyme inhibition. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, underscoring the value of continued exploration in this area.